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For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the preparation of a stock solution of AMG
837 calcium hydrate, a potent partial agonist of the free fatty acid receptor 1 (FFA1/GPR40).

Proper preparation and storage of this stock solution are critical for ensuring the accuracy and

reproducibility of in vitro and in vivo experimental results. This document outlines the necessary

materials, a step-by-step procedure for solubilization, and recommendations for storage and

handling to maintain the integrity of the compound.

Introduction
AMG 837 is a small molecule agonist of GPR40, a G protein-coupled receptor that has

emerged as a promising therapeutic target for type 2 diabetes.[1][2][3] It potentiates glucose-

dependent insulin secretion, making it a valuable tool for research in metabolic diseases.[1][2]

[3] Accurate and consistent preparation of AMG 837 stock solutions is fundamental for

obtaining reliable experimental data. This protocol details the standardized procedure for

dissolving AMG 837 calcium hydrate and provides essential information on its

physicochemical properties and storage conditions.
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It is crucial to note that AMG 837 can be supplied in different forms, such as a hemicalcium salt

or a calcium hydrate, which will have different molecular weights.[1] Always refer to the

Certificate of Analysis (CofA) provided by the supplier for the batch-specific molecular weight.

Table 1: Physicochemical Properties of AMG 837 Forms

Property AMG 837 Hemicalcium Salt AMG 837 Calcium Hydrate

Synonyms AMG 837 hemicalcium AMG-837 calcium salt hydrate

Molecular Formula C₂₆H₂₀F₃O₃·½Ca C₅₂H₄₂CaF₆O₇

Molecular Weight (Approx.) 457.47 g/mol 932.97 g/mol [1][4]

Appearance Solid powder White solid powder[4]

Purity ≥98% (HPLC) >98%[1][4]

Table 2: Solubility Data

Solvent Maximum Concentration Notes

DMSO 100 mM
Recommended solvent for

stock solutions.

Water Insoluble[1][4]
Do not use water to prepare

the primary stock solution.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AMG 837 calcium
hydrate. The concentration can be adjusted based on experimental needs.

Materials
AMG 837 calcium hydrate (or hemicalcium salt)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram

Preparation

Storage & Handling

1. Weigh AMG 837

2. Add DMSO

Transfer to tube

3. Vortex to Dissolve

Precise volume

4. Aliquot

Ensure full dissolution

5. Store

Prevent freeze-thaw cycles
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Caption: Workflow for preparing AMG 837 calcium hydrate stock solution.

Step-by-Step Procedure
Determine the required mass: Use the following formula to calculate the mass of AMG 837
calcium hydrate needed. Use the batch-specific molecular weight from the Certificate of

Analysis.

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Example for a 1 mL of 10 mM stock solution using AMG 837 hemicalcium salt (MW ≈ 457.47

g/mol ): Mass (mg) = 10 mM x 1 mL x 457.47 g/mol = 4.57 mg

Weigh the compound: Carefully weigh the calculated amount of AMG 837 calcium hydrate
powder using a calibrated analytical balance in a fume hood.

Transfer the powder: Transfer the weighed powder to a sterile, amber microcentrifuge tube

or vial. The use of amber tubes is recommended to protect the compound from light.

Add solvent: Add the calculated volume of anhydrous DMSO to the tube containing the AMG

837 powder.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution if

needed.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage and Stability
Proper storage is essential to maintain the stability and activity of the AMG 837 stock solution.

Table 3: Recommended Storage Conditions
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Storage Duration Temperature Conditions

Short-term 4°C For days to a few weeks[1][4]

Long-term -20°C For months to years[1][4]

Store the aliquots in the dark.[1][4] If stored correctly, the compound should be stable for over

two years.[1][4]

Quality Control
Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or

degradation before use. If any particulates are observed, the solution should be discarded.

Purity Check: For long-term studies, it is advisable to periodically check the purity of the

stock solution using methods like HPLC.

Functional Assay: The activity of the stock solution can be confirmed by performing a

functional assay, such as a calcium flux assay in GPR40-expressing cells.[5]

Safety Precautions
AMG 837 calcium hydrate is for research use only and not for human or veterinary use.[1]

Handle the compound and DMSO in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway Diagram
AMG 837 acts as a partial agonist on the GPR40 receptor, which is primarily coupled to the

Gαq signaling pathway.
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Caption: Simplified GPR40 signaling pathway activated by AMG 837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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